Cas no 2137068-73-4 ((2R)-3-{(3-hydroxyphenyl)methylamino}propane-1,2-diol)

• Product Name: (2R)-3-{(3-hydroxyphenyl)methylamino}propane-1,2-diol
• CAS No: 2137068-73-4
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD31590515
• CID: 5608968
• PubChem ID: 96903380
• Update Time: 2025-10-24

(2R)-3-{(3-hydroxyphenyl)methylamino}propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• EN300-843962
• 2137068-73-4
• (2R)-3-{[(3-hydroxyphenyl)methyl]amino}propane-1,2-diol
• (2R)-3-{(3-hydroxyphenyl)methylamino}propane-1,2-diol

• MDL： MFCD31590515
• Inchi： 1S/C10H15NO3/c12-7-10(14)6-11-5-8-2-1-3-9(13)4-8/h1-4,10-14H,5-7H2/t10-/m1/s1
• InChI Key： CUBWFCWUPXQMSA-SNVBAGLBSA-N
• SMILES： O[C@@H](CO)CNCC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.7Ų

Additional information on (2R)-3-{(3-hydroxyphenyl)methylamino}propane-1,2-diol

Research Brief on (2R)-3-{(3-hydroxyphenyl)methylamino}propane-1,2-diol (CAS: 2137068-73-4): Recent Advances and Applications

The compound (2R)-3-{(3-hydroxyphenyl)methylamino}propane-1,2-diol (CAS: 2137068-73-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a scaffold for drug development. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of high interest for researchers in the field.

One of the key areas of research has focused on the compound's role as a potential modulator of adrenergic and dopaminergic receptors. Preliminary in vitro studies have demonstrated its ability to bind selectively to specific receptor subtypes, suggesting its utility in the treatment of neurological disorders such as Parkinson's disease and depression. The stereochemistry of the compound, particularly the (2R) configuration, has been found to be critical for its biological activity, highlighting the importance of enantioselective synthesis in its production.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes to produce (2R)-3-{(3-hydroxyphenyl)methylamino}propane-1,2-diol. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic asymmetric synthesis method that achieves high enantiomeric excess (ee > 99%) and yield (85%). This method utilizes a chiral palladium catalyst and offers a significant improvement over previous synthetic approaches, which often suffered from low yields or poor stereoselectivity.

In addition to its potential therapeutic applications, (2R)-3-{(3-hydroxyphenyl)methylamino}propane-1,2-diol has also been investigated as a building block for the development of more complex pharmaceutical agents. Its unique structural features, including the hydroxyl and amino functional groups, make it a versatile intermediate for the synthesis of derivatives with enhanced pharmacological properties. For example, recent work has explored its incorporation into prodrugs designed for improved blood-brain barrier penetration, a critical factor in the treatment of central nervous system disorders.

Pharmacokinetic studies have provided valuable insights into the compound's bioavailability and metabolism. A 2023 study in Drug Metabolism and Disposition reported that (2R)-3-{(3-hydroxyphenyl)methylamino}propane-1,2-diol exhibits favorable pharmacokinetic properties, including good oral bioavailability and a half-life suitable for once-daily dosing. These findings support its potential as a viable candidate for further preclinical and clinical development.

Despite these promising developments, challenges remain in the optimization of (2R)-3-{(3-hydroxyphenyl)methylamino}propane-1,2-diol for clinical use. Current research is addressing issues such as off-target effects and the need for improved selectivity. Additionally, efforts are underway to develop more cost-effective and environmentally friendly synthetic routes to facilitate large-scale production. The compound's future in pharmaceutical development appears bright, with ongoing studies expected to further elucidate its mechanisms of action and therapeutic potential.